5-(Piperidin-1-ylmethyl)-2-[(pyridin-2-ylmethyl)sulfanyl]-1,4-dihydropyrimidin-4-one hydrochloride

• IUPAC Name: 5-(piperidin-1-ylmethyl)-2-(pyridin-2-ylmethylsulfanyl)-1H-pyrimidin-6-one;hydrochloride
• InChI: InChI=1S/C16H20N4OS.ClH/c21-15-13(11-20-8-4-1-5-9-20)10-18-16(19-15)22-12-14-6-2-3-7-17-14;/h2-3,6-7,10H,1,4-5,8-9,11-12H2,(H,18,19,21);1H
• InChI Key: XOGYUMNJQUYSDP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CN=C(NC2=O)SCC3=CC=CC=N3.Cl
• Molecular Formula: C16H21ClN4OS
• Molecular Weight: 352.9 g/mol
• CAS No.: 1221715-19-0

Description

5-(Piperidin-1-ylmethyl)-2-[(pyridin-2-ylmethyl)sulfanyl]-1,4-dihydropyrimidin-4-one hydrochloride is a dihydropyrimidinone derivative characterized by a bicyclic core structure. Key features include:

• Core: A 1,4-dihydropyrimidin-4-one scaffold, which is partially saturated, offering conformational flexibility.
• Position 2: A pyridin-2-ylmethylsulfanyl group, contributing π-π stacking capabilities and moderate polarity.
• Salt Form: The hydrochloride counterion improves aqueous solubility and crystallinity .

Biological Activity

5-(Piperidin-1-ylmethyl)-2-[(pyridin-2-ylmethyl)sulfanyl]-1,4-dihydropyrimidin-4-one hydrochloride is a compound of interest due to its potential pharmacological applications. This article reviews its biological activity, focusing on its mechanisms, therapeutic potentials, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound features a piperidine ring and a pyrimidine moiety, which are known to contribute to various biological activities. The presence of the sulfanyl group further enhances its potential as a bioactive molecule.

The biological activity of this compound is largely attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : Compounds with similar structures have been shown to inhibit enzymes such as acetylcholinesterase (AChE) and urease, which are crucial in various physiological processes .
• Antimicrobial Activity : The presence of the pyrimidine nucleus has been linked to antimicrobial properties against bacteria and fungi. Studies indicate that derivatives of pyrimidine exhibit significant antibacterial activity against strains like E. coli and S. aureus .

Antimicrobial Activity

A study evaluating the antimicrobial properties of pyrimidine derivatives found that certain compounds displayed effective inhibition against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values for these compounds ranged from 500 to 1000 µg/mL .

Enzyme Inhibition Studies

Research has shown that compounds similar to 5-(Piperidin-1-ylmethyl)-2-[(pyridin-2-ylmethyl)sulfanyl]-1,4-dihydropyrimidin-4-one hydrochloride can inhibit AChE, which is relevant for treating conditions like Alzheimer's disease. The enzyme inhibition was assessed using standard protocols, revealing promising results in vitro .

Compound	Target Enzyme	Inhibition %	Reference
Compound A	AChE	75%
Compound B	Urease	60%
Compound C	BSA Binding	High Affinity

Case Studies

• Antimicrobial Efficacy : A series of synthesized pyrimidine derivatives were tested for their antibacterial properties. The results indicated that modifications in the piperidine and pyrimidine structures significantly influenced their antibacterial potency .
• Cytotoxicity Assessment : In vitro studies on cell lines demonstrated that certain derivatives exhibited cytotoxic effects comparable to established chemotherapeutic agents, suggesting potential applications in cancer therapy .

Structure-Activity Relationship (SAR)

The SAR analysis indicates that modifications in the piperidine and pyrimidine rings can drastically alter biological activity:

• Substitution Patterns : Variations at specific positions on the pyrimidine ring enhance antimicrobial activity. For example, introducing halogen groups or alkyl substituents has been shown to improve potency against bacterial strains .
• Piperidine Variants : Altering the piperidine substituents affects enzyme binding affinity and selectivity, which is crucial for developing targeted therapies .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structure Variations

The dihydropyrimidinone core distinguishes the target compound from fused-ring analogs, such as pyrido[1,2-a]pyrimidin-4-one derivatives (e.g., compounds from the European patent application in ). Key differences include:

• Electronic Effects : The saturation at positions 1 and 4 in the target compound may reduce aromaticity, altering electron distribution and reactivity .

Substituent Analysis

Comparative substituent profiles are summarized below:

Compound	Core Structure	Substituent at Position 5	Substituent at Position 2	Salt Form
Target Compound	Dihydropyrimidin-4-one	Piperidin-1-ylmethyl	Pyridin-2-ylmethylsulfanyl	Hydrochloride
Patent Compound 1	Pyrido[1,2-a]pyrimidin-4-one	Piperazin-1-yl	1,3-Benzodioxol-5-yl	Neutral
Patent Compound 2	Pyrido[1,2-a]pyrimidin-4-one	4-Methylpiperazin-1-yl	1,3-Benzodioxol-5-yl	Neutral

Key Observations:

• Piperidine vs. Piperazine :
  • The target’s piperidine group lacks the additional nitrogen present in piperazine derivatives, reducing hydrogen-bonding capacity but increasing lipophilicity.
  • Methylation of piperazine (Patent Compound 2) enhances steric bulk and may improve metabolic stability .
• Benzodioxol groups (Patent Compounds 1–2) introduce electron-rich aromatic systems, favoring interactions with hydrophobic pockets .

Physicochemical Properties

• Solubility : The hydrochloride salt of the target compound likely exhibits higher aqueous solubility than neutral analogs.
• Lipophilicity : Piperidine and pyridinyl groups in the target compound may confer moderate logP values (~2–3), whereas benzodioxol-containing analogs could display higher logP (~3–4) due to aromatic hydrophobicity.

Research Findings and Implications

Crystallographic Insights

• Cambridge Structural Database (CSD) : Over 250,000 entries enable comparative analysis of bond lengths, angles, and packing motifs. For example, piperidine-substituted structures often exhibit chair conformations, while piperazine derivatives show flattened rings due to hydrogen bonding .
• SHELX Refinement : Widely used for small-molecule crystallography, SHELX programs could resolve the target compound’s hydrochloride salt structure, clarifying counterion interactions .